Cas no 175859-25-3 ([1,1'-Bicyclohexyl]-4-carboxylicacid, 4'-pentyl-, 3,4,5-trifluorophenyl ester, (trans,trans)-)

• Product Name: [1,1'-Bicyclohexyl]-4-carboxylicacid, 4'-pentyl-, 3,4,5-trifluorophenyl ester, (trans,trans)-
• CAS No: 175859-25-3
• MF: C₂₄H₃₃F₃O₂
• MW: 410.512838125229
• CID: 112172
• Update Time: 2025-09-21

[1,1'-Bicyclohexyl]-4-carboxylicacid, 4'-pentyl-, 3,4,5-trifluorophenyl ester, (trans,trans)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Bicyclohexyl]-4-carboxylicacid, 4'-pentyl-, 3,4,5-trifluorophenyl ester, (trans,trans)-
• (3,4,5-trifluorophenyl) 4-(4-pentylcyclohexyl)cyclohexane-1-carboxylate
• TRANS,TRANS-3,4,5-TRIFLUOROPHENYL 4'-PENTYLBICYCLOHEXYL-4-CARBOXYLATE
• trans,trans-4'-Pentyl-bicyclohexyl-4-carboxylic acid 3,4,5-trifluoro-phenyl ester
• TRANS,TRANS-3,4,5-TRIFLUOROPHENYL 4''-PENTYLBICYCLOHEXYL-4-CARBOXYLATE

• Inchi： 1S/C24H33F3O2/c1-2-3-4-5-16-6-8-17(9-7-16)18-10-12-19(13-11-18)24(28)29-20-14-21(25)23(27)22(26)15-20/h14-19H,2-13H2,1H3
• InChI Key： HLAAQSOEPOMMTF-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)OC(C1CCC(CC1)C1CCC(CCCCC)CC1)=O)F)F

Computed Properties

• Exact Mass: 410.24300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 8.9

Experimental Properties

• PSA: 26.30000
• LogP: 7.20240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters